Cas no 1276027-20-3 (4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE)

• Product Name: 4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE
• CAS No: 1276027-20-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 4585702
• PubChem ID: 23246207
• Update Time: 2025-08-05

4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 4-Phenethyl-oxazolidin-2-one
• 4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE
• 2-Oxazolidinone, 4-(2-phenylethyl)-

• Inchi： 1S/C11H13NO2/c13-11-12-10(8-14-11)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)
• InChI Key： CKGKYMIEOZTWBW-UHFFFAOYSA-N
• SMILES： O1CC(CCC2=CC=CC=C2)NC1=O

Additional information on 4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE

4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE: A Comprehensive Overview

4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE, also known by its CAS number 1276027-20-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of oxazolidinones, which are widely studied for their diverse applications in drug design and materials science. The compound's structure consists of a five-membered ring with an oxygen atom at position 1 and a nitrogen atom at position 3, along with a ketone group at position 2. The substituent at position 4 is a phenethyl group, which introduces aromaticity and potential for further functionalization.

The synthesis of 4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE has been explored through various methodologies, including the use of amino acids as starting materials. Recent studies have highlighted the efficiency of enzymatic catalysis in synthesizing this compound, offering a sustainable and environmentally friendly approach compared to traditional chemical methods. This advancement aligns with the growing trend toward green chemistry in pharmaceutical manufacturing.

In terms of applications, oxazolidinone derivatives, including this compound, have shown promise in the development of antibiotics. For instance, studies published in 2023 demonstrate that certain oxazolidinones exhibit potent activity against multidrug-resistant bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA). The phenethyl group in this molecule contributes to its lipophilicity, enhancing its ability to penetrate bacterial membranes and inhibit key enzymes involved in cell wall synthesis.

Beyond pharmacology, 4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE has been investigated for its role in catalysis. Researchers have reported its use as a ligand in transition metal-catalyzed reactions, particularly in asymmetric synthesis. Its ability to coordinate with metals like palladium and rhodium makes it a valuable tool in constructing complex molecular architectures with high enantioselectivity.

The structural versatility of this compound also extends to materials science. Recent research has explored its potential as a building block for self-healing polymers. The oxazolidinone ring can undergo reversible covalent bond formation under specific conditions, enabling dynamic materials that can repair themselves upon damage. This property has garnered attention from industries seeking sustainable solutions for advanced materials.

In conclusion, 4-(2-PHENYLETHYL)-1,3-OXAZOLIDIN-2-ONE (CAS No: 1276027-20-3) stands as a multifaceted compound with applications spanning drug discovery, catalysis, and materials innovation. Its unique structure and functional groups continue to inspire cutting-edge research, underscoring its importance in contemporary chemical science.